Cas no 2172566-87-7 (1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde
• CAS No: 2172566-87-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 6359065
• PubChem ID: 165525302
• Update Time: 2025-10-28

1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde
• 1-[(2-methylcyclopropyl)methyl]cyclopropane-1-carbaldehyde
• 2172566-87-7
• EN300-1622702

• Inchi： 1S/C9H14O/c1-7-4-8(7)5-9(6-10)2-3-9/h6-8H,2-5H2,1H3
• InChI Key： LOMBWWUDHCXXNP-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)CC1CC1C

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde

Comprehensive Guide to 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde (CAS No. 2172566-87-7): Properties, Applications, and Market Insights

1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde (CAS No. 2172566-87-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. As a cyclopropane derivative, this aldehyde belongs to a class of compounds known for their strained ring systems, which often exhibit interesting chemical and biological properties. The presence of both methylcyclopropyl and carbaldehyde functional groups makes this molecule particularly valuable for synthetic chemistry applications.

The compound's molecular formula is C₉H₁₄O, with a molecular weight of 138.21 g/mol. Its structure features a cyclopropane ring substituted with a formyl group (-CHO) at position 1 and a (2-methylcyclopropyl)methyl group at the same carbon. This arrangement creates a sterically hindered environment that influences the compound's reactivity, making it a fascinating subject for research in asymmetric synthesis and catalysis. Recent studies have shown that such strained ring systems can participate in unique reaction pathways that are valuable for constructing complex molecular architectures.

In the pharmaceutical industry, 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde serves as a valuable building block for drug discovery. The cyclopropyl moiety is known to enhance metabolic stability and influence the pharmacokinetic properties of drug candidates. Researchers are particularly interested in how the steric constraints of this molecule might be leveraged to create novel bioactive compounds with improved target specificity. Current trends in medicinal chemistry emphasize the importance of such structurally unique fragments in addressing challenging biological targets.

The flavor and fragrance industry has also shown interest in 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde derivatives. The aldehyde functionality combined with the methylcyclopropyl group can contribute to distinctive olfactory properties. Some researchers speculate that modifications of this core structure could lead to new aroma chemicals with unique scent profiles, potentially addressing the growing demand for novel fragrance ingredients in the personal care market.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The strained ring system of the cyclopropane units influences both the stability and reactivity of the molecule. Recent advances in transition metal catalysis have opened new possibilities for functionalizing such structures without ring opening, which was previously a significant limitation. These developments align with current industry priorities toward more sustainable and atom-economical synthetic methods.

Market analysis indicates growing interest in cyclopropane-containing compounds across multiple sectors. The global market for fine chemicals and pharmaceutical intermediates continues to expand, with particular demand for structurally diverse building blocks like 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde. Suppliers report increasing inquiries from research institutions and industrial laboratories, suggesting that this compound may see broader adoption in coming years.

Environmental and safety considerations for 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde are typical for compounds of its class. While not classified as hazardous under standard regulations, proper handling procedures should be followed, including the use of appropriate personal protective equipment when working with the material in laboratory settings. The compound's stability profile makes it suitable for standard storage conditions, though protection from strong oxidizers is recommended.

Recent publications have highlighted innovative applications of cyclopropyl aldehydes in materials science. The constrained geometry of these molecules can influence the properties of polymers and other advanced materials when incorporated as structural elements. This aligns with current research trends toward functional materials with precisely controlled molecular architectures.

For researchers considering 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde for their projects, several synthetic routes are available. The most common approaches involve cyclopropanation reactions of appropriate precursors, followed by oxidation to introduce the aldehyde functionality. Recent methodological advances have improved the efficiency of these transformations, making the compound more accessible to the research community.

Quality control of 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde typically involves analytical techniques such as GC-MS, HPLC, and NMR spectroscopy. Purity standards vary depending on application, with pharmaceutical-grade material requiring more stringent specifications than that used for general research purposes. Suppliers increasingly provide comprehensive analytical data to meet the needs of quality-conscious customers.

The future outlook for 1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde appears promising, with potential applications continuing to emerge across multiple disciplines. As synthetic methodologies advance and the understanding of strained ring systems deepens, this compound and its derivatives are likely to find even broader utility in both academic and industrial settings.